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Compound of Interest

Compound Name:
2-Isopropyl-3-methoxypyrazine-

13C3

Cat. No.: B12369076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 2-Isopropyl-3-

methoxypyrazine-¹³C₃. The safety profile of this isotopically labeled compound is considered

virtually identical to its non-labeled counterpart, 2-Isopropyl-3-methoxypyrazine. This guide is

intended for use by professionals in research and development who are handling this

substance.

Section 1: Chemical and Physical Properties
2-Isopropyl-3-methoxypyrazine-¹³C₃ is the ¹³C isotopologue of 2-Isopropyl-3-methoxypyrazine,

a compound known for its nutty and earthy aroma. It is found naturally in foods like green bell

peppers, coffee, and some wines.[1][2] While the ¹³C labeling is primarily for use as a tracer in

metabolic or pharmacokinetic studies, the fundamental chemical and physical properties

remain consistent with the parent compound.[3]
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Property Value

Molecular Formula C₅¹³C₃H₁₂N₂O[3]

Molecular Weight 155.17 g/mol [3]

Appearance Colorless to orange to green clear liquid[4][5]

Boiling Point 120 - 125 °C at 27 hPa[5][6]

Flash Point 67 °C (152.6 °F) - closed cup[6]

Density 0.996 g/cm³[6]

CAS Number (unlabeled) 25773-40-4[2][4][6]

Section 2: Hazard Identification and Safety
Precautions
This compound is classified as a combustible liquid and may cause skin, eye, and respiratory

irritation.[4][7][8] The toxicological properties have not been fully investigated.[7]

GHS Hazard Statements:

H227: Combustible liquid[4]

H302: Harmful if swallowed[8]

H315: Causes skin irritation[4]

H319: Causes serious eye irritation[4]

H335: May cause respiratory irritation[8]

Recommended Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[7]

Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[7][8]
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Clothing: Wear appropriate protective clothing to minimize contact with skin.[7]

Respiratory Protection: Use in a well-ventilated area. If ventilation is inadequate, follow

OSHA respirator regulations.[7]

A logical workflow for handling this chemical safely is outlined below.

Preparation Handling Post-Handling

Assess Risks Select PPE Ensure Ventilation Handle Chemical Store Properly Wash Hands
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Caption: General handling workflow for 2-Isopropyl-3-methoxypyrazine-¹³C₃.

Section 3: First Aid Measures
In the event of exposure, follow these first aid protocols.
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[6]

[7]

Skin Contact

Immediately wash with soap and plenty of water.

Remove contaminated clothing. If skin irritation

persists, consult a physician.[6][7][8]

Eye Contact

Rinse cautiously with water for at least 15

minutes, removing contact lenses if present and

easy to do. Continue rinsing. Seek medical

attention.[6][7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a POISON CENTER

or doctor immediately.[6][7]

The following diagram illustrates the emergency response procedure.
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Caption: Emergency first aid procedures for exposure.

Section 4: Handling and Storage
Proper handling and storage are crucial to maintaining the stability of the compound and

ensuring safety.

Handling:

Avoid contact with skin and eyes.[6]

Avoid inhalation of vapor or mist.[6]

Keep away from sources of ignition - No smoking.[4][6]

Use in a well-ventilated area.[7]
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Wash hands thoroughly after handling.[6][7]

Storage:

Store in a cool, dry, and well-ventilated place.[6]

Keep the container tightly closed.[6]

Containers that have been opened must be carefully resealed and kept upright to prevent

leakage.[6]

Incompatible materials include strong oxidizing agents and strong acids.[6]

Section 5: Accidental Release Measures
In case of a spill, follow these procedures to mitigate exposure and contamination.

Personal Precautions:

Use personal protective equipment.[6]

Ensure adequate ventilation.[6]

Remove all sources of ignition.[6]

Evacuate personnel to safe areas.[6]

Environmental Precautions:

Do not let the product enter drains.[8]

Methods for Cleaning Up:

Absorb with liquid-binding material (e.g., sand, diatomite, universal binders).[8]

Dispose of contaminated material as waste according to regulations.[8]

The workflow for spill response is detailed in the diagram below.
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Caption: Spill response workflow.

Section 6: Stability and Reactivity
Reactivity:
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No data available.[6]

Chemical Stability:

Stable under recommended storage conditions.[6]

Possibility of Hazardous Reactions:

No data available.[6]

Conditions to Avoid:

Heat, flames, and sparks.[6]

Incompatible Materials:

Strong oxidizing agents, Strong acids.[6]

Hazardous Decomposition Products:

Under fire conditions, may produce carbon oxides and nitrogen oxides (NOx).[6]

Section 7: Experimental Protocols
The safety data presented in this guide is a summary of findings from various safety data

sheets. The detailed experimental protocols for determining these properties (e.g., LD50, flash

point determination via Pensky-Martens closed-cup tester) are not provided in the source

SDSs. For detailed methodologies, it is recommended to consult specialized toxicology and

chemical testing literature. A bacterial reverse mutation assay (Ames test) was conducted in

accordance with OECD TG 471, where the compound was found not to be a concern for

genotoxicity.[9] Similarly, it was deemed non-clastogenic in an in vitro micronucleus test.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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